Cas no 89469-52-3 (4-Cyano-2-methoxybenzoic acid)

4-Cyano-2-methoxybenzoic acid structure

Product Name:4-Cyano-2-methoxybenzoic acid

CAS No:89469-52-3

MF:C₉H₇NO₃

MW:177.156782388687

MDL:MFCD11520909

CID:599537

PubChem ID:15166004

Update Time:2024-10-26

4-Cyano-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-2-methoxybenzoic acid
- Benzoic acid, 4-cyano-2-methoxy-
- 2-Methoxy-4-cyanobenzoic acid
- 4-cyano-2-methoxy benzoic acid
- 2-methoxy-4-cyano-benzoic acid
- 2-methoxy-4-cyano benzoic acid
- ZMYZUBQHLGJMDS-UHFFFAOYSA-N
- 4810AC
- ST24043667
- 4-Cyano-2-methoxybenzoic acid (ACI)
- CL9446
- DB-340221
- EN300-114499
- 4-Cyano-2-methoxybenzoicacid
- SY111581
- DS-16537
- SCHEMBL1614434
- AKOS006324518
- 89469-52-3
- Z1198330390
- DTXSID30569433
- CS-W022170
- MFCD11520909
- MDL： MFCD11520909
- Inchi： 1S/C9H7NO3/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： ZMYZUBQHLGJMDS-UHFFFAOYSA-N
- SMILES： N#CC1C=C(OC)C(C(O)=O)=CC=1

Computed Properties

Exact Mass: 177.042593085g/mol
Monoisotopic Mass: 177.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 70.3

Experimental Properties

Color/Form: No data available
Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 348.8±32.0 °C at 760 mmHg
Flash Point: 164.8±25.1 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Cyano-2-methoxybenzoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Cyano-2-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS871-100mg	4-Cyano-2-methoxybenzoic acid	89469-52-3	98%	100mg	389CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS871-1g	4-Cyano-2-methoxybenzoic acid	89469-52-3	98%	1g	1296.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS871-250mg	4-Cyano-2-methoxybenzoic acid	89469-52-3	98%	250mg	674CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS871-5g	4-Cyano-2-methoxybenzoic acid	89469-52-3	98%	5g	5351CNY	2021-05-08
TRC	C999020-50mg	4-Cyano-2-methoxybenzoic acid	89469-52-3		50mg	$ 50.00	2022-06-02
TRC	C999020-100mg	4-Cyano-2-methoxybenzoic acid	89469-52-3		100mg	$ 95.00	2022-06-02
TRC	C999020-500mg	4-Cyano-2-methoxybenzoic acid	89469-52-3		500mg	$ 320.00	2022-06-02
Alichem	A015018730-250mg	4-Cyano-2-methoxybenzoic acid	89469-52-3	97%	250mg	$504.00	2023-08-31
Alichem	A015018730-500mg	4-Cyano-2-methoxybenzoic acid	89469-52-3	97%	500mg	$839.45	2023-08-31
Alichem	A015018730-1g	4-Cyano-2-methoxybenzoic acid	89469-52-3	97%	1g	$1475.10	2023-08-31

4-Cyano-2-methoxybenzoic acid Production Method

Production Method 1

2486-80-8

89469-52-3

Reaction Conditions

1.1 Reagents: Cuprous cyanide Solvents: Water ; < 5 °C
1.2 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; < 5 °C
1.3 Solvents: Water ; 5 h, < 5 °C

Reference

: Glycosyl ortho-methoxybenzoates: A new catalytically activated glycosyl donor with an easily removable and recyclable leaving group

Kristensen, Steffan K.; Salamone, Stephane; Rasmussen, Michelle R.; Marqvorsen, Mikkel; Jensen, Henrik Helligsoe, European Journal of Organic Chemistry, 2016, 2016(32), 5365-5376

Production Method 2

3556-60-3

89469-52-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Oxygen Catalysts: Uranyl acetate Solvents: Acetone ; 3 d, 1 atm, rt
1.2 Solvents: Dichloromethane ; rt

Reference

: Stepwise benzylic oxygenation via uranyl-photocatalysis

Hu, Deqing; Jiang, Xuefeng, Green Chemistry, 2022, 24(1), 124-129

Production Method 3

2486-80-8

89469-52-3

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water
1.2 Reagents: Cuprous cyanide

Reference

: An adventitious synthesis of a 5-methylimidazo[4,5-c]pyridine derivative

Barraclough, Paul; Iyer, Ramachandran; Lindon, John C.; Williams, Janet M., Tetrahedron Letters, 1986, 27(49), 5997-6000